2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide

• Molecular Formula: C9H16N4O
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-(4-amino-3,5-dimethylpyrazol-1-yl)butanamide
• InChI: InChI=1S/C9H16N4O/c1-4-7(9(11)14)13-6(3)8(10)5(2)12-13/h7H,4,10H2,1-3H3,(H2,11,14)
• InChI Key: AYNLUNOHFPQPJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)N1C(=C(C(=N1)C)N)C

Description

Chemical Structure: The compound 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide consists of a pyrazole ring substituted with amino (-NH₂) and methyl (-CH₃) groups at positions 4, 3, and 5, respectively. A butanamide moiety is attached to the pyrazole’s nitrogen at position 1. This structure confers unique physicochemical properties, including moderate polarity (due to the amide and amino groups) and steric hindrance (from the dimethyl substituents).

The amide group may enhance solubility and bioavailability compared to ester or halogenated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of hydrazine derivatives with diketones or β-keto esters to form the pyrazole ring . The amino group can be introduced through nucleophilic substitution reactions, while the butanamide group can be added via amidation reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and solvents that are environmentally friendly and cost-effective is also a consideration in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form hydrazine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions to form various substituted pyrazoles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and alkyl halides for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group can yield nitro-pyrazoles, while substitution reactions can produce a wide range of substituted pyrazoles with different functional groups .

Scientific Research Applications

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of agrochemicals

Mechanism of Action

The mechanism of action of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and butanamide groups can form hydrogen bonds and other interactions with the active sites of these targets, leading to inhibition or modulation of their activity. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural and Functional Analysis

The table below compares key structural features, molecular properties, and uses of the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Use/Potential Use
2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide	C₉H₁₆N₄O	196.25 (calculated)	Pyrazole (4-amino, 3,5-dimethyl), butanamide	Research chemical (hypothetical pesticidal activity)
Bromobutide	C₁₂H₁₇BrN₂O	301.18 (calculated)	Bromo, dimethyl, phenylethyl	Pesticide (herbicide)
Fluroxypyr butoxypropyl ester	C₁₅H₁₇Cl₂FNO₃	364.20 (calculated)	Pyridinyl, chloro, fluoro, ester	Pesticide (synthetic auxin)
3-[(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid HCl	C₁₂H₁₄ClN₃O₂	267.71 (calculated)	Benzoic acid, hydrochloride, methyl	Research chemical (structural analog)

Key Differences and Implications

Substituent Effects :

• The amide group in the target compound may improve water solubility compared to bromobutide’s brominated alkyl chain or fluroxypyr’s ester linkage. This could enhance systemic mobility in plants or animals .
• The absence of halogens (Br, Cl, F) in the target compound may reduce environmental persistence and toxicity compared to bromobutide or fluroxypyr .

Bioactivity: Bromobutide’s bulky phenylethyl group and bromine atom likely contribute to its herbicidal activity by disrupting plant cell membranes .

Physicochemical Properties :

• The benzoic acid derivative has higher acidity (due to the carboxylic acid group) and lower lipophilicity than the target compound, which may limit its membrane permeability.

Research Findings and Hypotheses

• Synthetic Feasibility : The pyrazole core in the target compound is synthetically accessible via cyclocondensation reactions, similar to methods used for bromobutide .
• Stability: The dimethyl groups on the pyrazole may confer steric protection against metabolic degradation, enhancing in vivo stability compared to non-methylated analogs.
• Toxicity Profile : While halogenated analogs (e.g., bromobutide) are associated with bioaccumulation risks, the target compound’s amide group could facilitate faster degradation in the environment.

Biological Activity

2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide is a compound belonging to the pyrazole class, which has gained attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, synthesis, pharmacological properties, and potential therapeutic applications.

Property	Value
Molecular Formula	C9H16N4O
Molecular Weight	196.25 g/mol
IUPAC Name	2-(4-amino-3,5-dimethylpyrazol-1-yl)butanamide
CAS Number	1341416-41-8

The biological activity of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of amino and butanamide groups facilitates hydrogen bonding and other interactions with active sites, potentially leading to the modulation of enzyme activities or receptor functions .

Pharmacological Activities

Research indicates that compounds within the pyrazole class exhibit a broad spectrum of pharmacological effects:

• Anti-inflammatory Activity : Pyrazole derivatives have been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. For instance, certain synthesized derivatives demonstrated up to 85% inhibition of TNF-α at specific concentrations, comparable to established anti-inflammatory drugs like dexamethasone .
• Anticancer Properties : Studies have indicated that pyrazole derivatives can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The compound's structural features allow it to act on multiple signaling pathways involved in cancer progression .
• Antimicrobial Activity : Several studies have reported that pyrazole derivatives exhibit significant antimicrobial properties against a range of bacterial strains including E. coli and S. aureus. The presence of specific functional groups enhances their efficacy against these pathogens .

Case Studies

• Anti-inflammatory Research : A study synthesized a series of pyrazole derivatives that were evaluated for their anti-inflammatory effects in vivo. The results showed that compounds with an aliphatic amide pharmacophore exhibited promising activity against carrageenan-induced edema in mice, highlighting their potential as anti-inflammatory agents .
• Antimicrobial Evaluation : Another research effort focused on synthesizing novel pyrazole derivatives to evaluate their antimicrobial activity against various strains. One compound demonstrated significant activity against Klebsiella pneumoniae, indicating the potential for developing new antibiotics from this class .
• Cancer Therapeutics : A recent investigation into the anticancer properties of pyrazole derivatives revealed that certain compounds could effectively inhibit tumor growth in xenograft models, suggesting their potential use in cancer therapy .

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity
4-amino-3,5-dimethyl-1H-pyrazole	Anti-inflammatory
3-amino-5-methyl-1H-pyrazole	Antimicrobial
1-(3,5-dimethyl-1H-pyrazol-4-yl)ethanone	Anticancer

The unique structure of 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)butanamide allows it to engage in a wider range of chemical modifications compared to its analogs, enhancing its potential as a versatile scaffold in drug discovery.